Cas no 89312-93-6 (Benzenesulfonamide, 4-(2-oxopropyl)-N,N-dipropyl-)

Benzenesulfonamide, 4-(2-oxopropyl)-N,N-dipropyl- structure
89312-93-6 structure
Product Name:Benzenesulfonamide, 4-(2-oxopropyl)-N,N-dipropyl-
CAS No:89312-93-6
MF:C15H23NO3S
MW:297.413023233414
CID:604595
PubChem ID:71323512
Update Time:2025-04-19

Benzenesulfonamide, 4-(2-oxopropyl)-N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 4-(2-oxopropyl)-N,N-dipropyl-
    • 4-(2-oxopropyl)-N,N-dipropylbenzenesulfonamide
    • DTXSID10753095
    • 4-(2-Oxopropyl)-N,N-dipropylbenzene-1-sulfonamide
    • 89312-93-6
    • Inchi: 1S/C15H23NO3S/c1-4-10-16(11-5-2)20(18,19)15-8-6-14(7-9-15)12-13(3)17/h6-9H,4-5,10-12H2,1-3H3
    • InChI Key: AEKDWMKIIXRWRN-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(CC(C)=O)=CC=1)(N(CCC)CCC)(=O)=O

Computed Properties

  • Exact Mass: 297.13986477g/mol
  • Monoisotopic Mass: 297.13986477g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 62.8Ų
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